Cas no 823195-10-4 (1,3,5-Benzenetricarboxylic acid, monoethyl ester)
823195-10-4 structure
Product Name:1,3,5-Benzenetricarboxylic acid, monoethyl ester
CAS No:823195-10-4
MF:C11H8O6
MW:236.177623748779
CID:695016
PubChem ID:71419457
Update Time:2025-04-19
1,3,5-Benzenetricarboxylic acid, monoethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1,3,5-Benzenetricarboxylic acid, monoethyl ester
- 5-ethoxycarbonylbenzene-1,3-dicarboxylate
- DTXSID60838700
- 5-(Ethoxycarbonyl)benzene-1,3-dicarboxylate
- 823195-10-4
-
- Inchi: 1S/C11H10O6/c1-2-17-11(16)8-4-6(9(12)13)3-7(5-8)10(14)15/h3-5H,2H2,1H3,(H,12,13)(H,14,15)/p-2
- InChI Key: DGXLQLZCMZIMQX-UHFFFAOYSA-L
- SMILES: O(CC)C(C1C=C(C(=O)[O-])C=C(C(=O)[O-])C=1)=O
Computed Properties
- Exact Mass: 236.03208797g/mol
- Monoisotopic Mass: 236.03208797g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 291
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 107Ų
1,3,5-Benzenetricarboxylic acid, monoethyl ester Related Literature
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
823195-10-4 (1,3,5-Benzenetricarboxylic acid, monoethyl ester) Related Products
- 2528-16-7(Monobenzyl phthalate)
- 120-51-4(Benzyl benzoate)
- 1679-64-7(Mono-Methyl terephthalate)
- 87-24-1(Ethyl 2-methylbenzoate)
- 99-75-2(Methyl p-Toluate)
- 1459-93-4(Dimethyl isophthalate)
- 94-08-6(Ethyl p-toluate)
- 99-36-5(Methyl 3-methylbenzoate)
- 140-11-4(Benzyl acetate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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